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Compound of Interest

Compound Name: 6-N-Biotinylaminohexanol

Cat. No.: B15525502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties, applications, and handling of 6-N-Biotinylaminohexanol, a versatile biotinylation

reagent crucial for various biochemical and molecular biology applications.

Core Chemical Properties
6-N-Biotinylaminohexanol is a derivative of biotin, also known as vitamin H, which is

covalently linked to a six-carbon spacer arm (aminohexanol). This linker arm minimizes steric

hindrance, allowing for efficient interaction between the biotin moiety and its binding partners,

most notably streptavidin and avidin. The terminal hydroxyl group on the hexanol linker

provides a reactive site for further chemical modifications.
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Property Value Source

CAS Number 106451-92-7 [1]

Molecular Formula C16H29N3O3S [1]

Molecular Weight 343.49 g/mol [1]

Appearance White to Off-White Solid [1]

Melting Point

Not publicly available. Refer to

the Certificate of Analysis from

the supplier.

Solubility

Soluble in organic solvents

such as DMF for stock

solutions. Used in aqueous

buffers for biochemical assays,

suggesting at least partial

water solubility.

Storage
Recommended storage at

-20°C or 2-8°C.
[1]

Applications in Research and Development
The primary utility of 6-N-Biotinylaminohexanol stems from the high-affinity interaction

between biotin and streptavidin. This strong and specific binding is exploited in a multitude of

applications:

Biotinylation of Molecules: The terminal hydroxyl group can be activated or modified to

conjugate 6-N-Biotinylaminohexanol to various molecules of interest, including proteins,

nucleic acids, and other small molecules. This process, known as biotinylation, tags the

molecule for subsequent detection, purification, or immobilization.

Affinity Chromatography: Biotinylated molecules can be captured from complex mixtures

using streptavidin- or avidin-immobilized resins. This is a powerful technique for the

purification of proteins and other biomolecules.
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Pull-Down Assays: This technique is used to study interactions between a biotinylated "bait"

molecule (e.g., a protein or a nucleic acid sequence) and its potential binding partners

("prey") in a cell lysate or other complex mixture. The entire complex is then "pulled down"

using streptavidin-coated beads.

Immunoassays: Biotinylation is widely used in various immunoassay formats, such as

ELISA, to enhance signal detection. A biotinylated detection antibody can be bound by a

streptavidin-enzyme conjugate, leading to signal amplification.

Cell Surface Labeling: When used in its cell-impermeable form, biotinylation reagents can

selectively label proteins on the surface of living cells, which is useful for studying protein

trafficking and cell surface architecture.

Experimental Protocols
General Protocol for a Pull-Down Assay Using a
Biotinylated Probe
This protocol outlines the general steps for identifying protein-protein or protein-nucleic acid

interactions using a biotinylated bait molecule and streptavidin-coated magnetic beads.

1. Preparation of Biotinylated Bait:

The molecule of interest (e.g., a purified protein, a synthetic peptide, or an oligonucleotide) is

biotinylated using an appropriate chemical conjugation method. 6-N-Biotinylaminohexanol,
after activation of its hydroxyl group, can be used for this purpose. The efficiency of

biotinylation should be assessed.

2. Preparation of Cell Lysate (Prey):

Cells are cultured and harvested.

The cells are lysed using a suitable lysis buffer to release the proteins. The choice of lysis

buffer is critical and should be optimized to maintain the integrity of the protein interactions of

interest.
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The lysate is clarified by centrifugation to remove cellular debris. The supernatant contains

the "prey" proteins.

3. Binding of Biotinylated Bait to Streptavidin Beads:

Streptavidin-coated magnetic beads are washed and equilibrated in a binding buffer.

The biotinylated bait is incubated with the streptavidin beads to allow for high-affinity binding.

4. Incubation of Bait-Bead Complex with Cell Lysate:

The cell lysate is pre-cleared by incubating it with beads alone to reduce non-specific

binding.

The bait-bound beads are then incubated with the pre-cleared cell lysate. During this step,

prey proteins that interact with the bait will bind to the complex.

5. Washing:

The beads are washed multiple times with a wash buffer to remove non-specifically bound

proteins. The stringency of the wash buffer can be adjusted to reduce background.

6. Elution:

The bound proteins are eluted from the beads. This can be achieved by:

Boiling the beads in SDS-PAGE loading buffer to denature the proteins.

Using a competitive elution buffer containing a high concentration of free biotin.

Changing the pH or ionic strength of the buffer.

7. Analysis:

The eluted proteins are typically analyzed by SDS-PAGE followed by Western blotting with

an antibody against a specific protein of interest or by mass spectrometry for the

identification of unknown interacting partners.
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Visualized Experimental Workflow
The following diagram illustrates a typical workflow for a pull-down assay.
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Caption: Workflow of a pull-down assay using a biotinylated bait.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling 6-
N-Biotinylaminohexanol.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area. In case of contact, rinse the affected area thoroughly with water.

Storage: Store in a tightly sealed container in a cool, dry place as recommended by the

manufacturer.
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Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Spectral Data
Detailed spectral data, such as 1H-NMR, 13C-NMR, and mass spectrometry data, are typically

available from the commercial supplier upon request and are provided with the certificate of

analysis for a specific lot. This information is crucial for verifying the identity and purity of the

compound before use in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [6-N-Biotinylaminohexanol: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15525502#6-n-biotinylaminohexanol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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